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Compound of Interest

Compound Name:
N-(2-Aminoethyl)-N-(4-

chlorophenyl)amine

Cat. No.: B1315261 Get Quote

A Technical Guide to N-(2-Aminoethyl)-N-(4-
chlorophenyl)amine
This guide provides a detailed overview of the fundamental molecular properties of N-(2-
Aminoethyl)-N-(4-chlorophenyl)amine, a specific diamine compound. The content is

structured for researchers, scientists, and professionals in drug development who require

precise information on chemical compounds. The more systematic IUPAC name for this

compound is N'-(4-chlorophenyl)ethane-1,2-diamine.

Core Molecular Data
The essential physicochemical properties of N'-(4-chlorophenyl)ethane-1,2-diamine have been

determined and are summarized below. These data are foundational for any research or

development activities involving this molecule.

Property Value

Molecular Formula C₈H₁₁ClN₂

Molecular Weight 170.64 g/mol

IUPAC Name N'-(4-chlorophenyl)ethane-1,2-diamine
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Experimental Protocols
A comprehensive search of publicly available scientific literature and chemical databases did

not yield specific, detailed experimental protocols for the synthesis of N'-(4-

chlorophenyl)ethane-1,2-diamine. While general methods for the synthesis of similar secondary

amines are well-established in organic chemistry, a step-by-step procedure for this particular

molecule is not readily available. The synthesis would likely involve standard methodologies

such as nucleophilic aromatic substitution or reductive amination. However, without a cited

protocol, the specifics of reagents, solvents, reaction conditions, and purification methods

cannot be detailed here.

Logical Synthesis Workflow
While a specific experimental protocol is not available, a logical workflow for a potential

synthesis route can be conceptualized. One common method for creating such a molecule is

through the reductive amination of 4-chloroaniline with a protected aminoacetaldehyde,

followed by deprotection. The following diagram illustrates this logical process.
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Caption: Logical workflow for the synthesis of N'-(4-chlorophenyl)ethane-1,2-diamine.

To cite this document: BenchChem. [N-(2-Aminoethyl)-N-(4-chlorophenyl)amine molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315261#n-2-aminoethyl-n-4-chlorophenyl-amine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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